Cas no 1047676-77-6 (1-azabicyclo[3.2.1]octan-6-ol hydrochloride)

• Product Name: 1-azabicyclo[3.2.1]octan-6-ol hydrochloride
• CAS No: 1047676-77-6
• CID: 4569522
• Update Time: 2025-10-05

1-azabicyclo[3.2.1]octan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-azabicyclo[3.2.1]octan-6-ol hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-azabicyclo[3.2.1]octan-6-ol hydrochloride

Research Brief on 1-azabicyclo[3.2.1]octan-6-ol hydrochloride (CAS: 1047676-77-6): Recent Advances and Applications

The compound 1-azabicyclo[3.2.1]octan-6-ol hydrochloride (CAS: 1047676-77-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This bicyclic amine derivative exhibits unique structural features that make it a valuable scaffold for the development of novel therapeutics. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-azabicyclo[3.2.1]octan-6-ol hydrochloride as a building block for the development of sigma-1 receptor ligands. The research team successfully synthesized a series of derivatives showing high affinity and selectivity for the sigma-1 receptor, which plays a crucial role in neuroprotection and cognitive function. The lead compound from this series exhibited promising results in preclinical models of neurodegenerative diseases, suggesting potential applications in Alzheimer's disease therapy.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of 1-azabicyclo[3.2.1]octan-6-ol hydrochloride in the design of novel quorum sensing inhibitors. The study revealed that structural modifications of this scaffold resulted in compounds capable of disrupting bacterial communication pathways, offering a potential strategy to combat antibiotic-resistant infections. The most potent derivative showed significant inhibition of biofilm formation in Pseudomonas aeruginosa at sub-MIC concentrations.

From a synthetic chemistry perspective, advancements in the preparation of 1-azabicyclo[3.2.1]octan-6-ol hydrochloride have been reported. A 2024 paper in Organic Process Research & Development described an improved synthetic route with higher yield (78% overall) and better scalability compared to previous methods. The new protocol employs a catalytic asymmetric hydrogenation step, addressing previous challenges with stereocontrol in the synthesis of this chiral building block.

Pharmacokinetic studies of derivatives containing the 1-azabicyclo[3.2.1]octan-6-ol moiety have shown favorable blood-brain barrier penetration properties, as reported in a 2023 European Journal of Pharmaceutical Sciences article. This characteristic makes the scaffold particularly attractive for CNS-targeted drug development. Molecular modeling studies suggest that the rigid bicyclic structure contributes to this property by limiting the number of rotatable bonds while maintaining appropriate lipophilicity.

Current research directions include exploring the scaffold's potential in pain management, with preliminary results showing activity at opioid and adrenergic receptors. Additionally, several pharmaceutical companies have included 1-azabicyclo[3.2.1]octan-6-ol hydrochloride derivatives in their preclinical pipelines for various indications, highlighting the growing industrial interest in this chemical entity.

While the therapeutic potential of this scaffold is promising, challenges remain in optimizing selectivity and reducing potential off-target effects. Future research directions likely will focus on structure-activity relationship studies to further refine the pharmacological profile of derivatives while maintaining the advantageous properties of the core structure. The continued investigation of 1-azabicyclo[3.2.1]octan-6-ol hydrochloride and its derivatives represents an exciting frontier in medicinal chemistry with potential applications across multiple therapeutic areas.